Cas no 50632-83-2 (4-(2,2,2-Trifluoroacetamido)butanoic acid)
4-(2,2,2-Trifluoroacetamido)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,2,2-Trifluoroacetamido)butanoic acid
- 4-[(2,2,2-trifluoroacetyl)amino]butanoic acid
- 4-[(trifluoroacetyl)amino]butanoic acid
- 4-(2,2,2-trifluoro-acetylamino)butyric acid
- 4-[N-(trifluoroacetyl)amino]butanoic acid
- 4-N-Trifluoracetyl-aminobutansaeure
- AC1L732R
- Ambcb5108874
- ANW-45872
- CTK1H2878
- NSC192718
- N-trifluoroacetyl-4-aminobutyric acid
- 4-(trifluoroacetamido)butanoic acid
- 4-(Trifluoroacetylamino)butyric acid
- AB0025173
- N-(Trifluoroacetyl)-gamma-aminobutyric acid
- W6589
- ST24023105
- 4-(2,2,2-Trifluoro-acetylamino)-butyric ac
- DTXSID90307555
- NSC 192718
- 50632-83-2
- MFCD00130210
- 4-(2,2,2-Trifluoro-acetylamino)-butyric acid
- DA-17727
- DS-1866
- NSC-192718
- EN300-878352
- AKOS005215956
- 4-(2,2,2-Trifluoroacetamido)butanoicacid
- SCHEMBL6283124
-
- MDL: MFCD00130210
- Inchi: 1S/C6H8F3NO3/c7-6(8,9)5(13)10-3-1-2-4(11)12/h1-3H2,(H,10,13)(H,11,12)
- InChI Key: KTYYDHOWWCVUQJ-UHFFFAOYSA-N
- SMILES: FC(C(NCCCC(=O)O)=O)(F)F
Computed Properties
- Exact Mass: 199.04564
- Monoisotopic Mass: 199.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4
- XLogP3: 0.5
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.4±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 328.3°C at 760 mmHg
- Flash Point: 152.4±27.9 °C
- Refractive Index: 1.405
- PSA: 66.4
- LogP: 0.92060
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
4-(2,2,2-Trifluoroacetamido)butanoic acid Security Information
- Signal Word:warning
- Hazard Statement: H302-H315-H319-H335
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303+H313+H333
- Storage Condition:Sealed in dry,Room Temperature
4-(2,2,2-Trifluoroacetamido)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 210366-1g |
4-(2,2,2-Trifluoroacetamido)butanoic acid |
50632-83-2 | 95% | 1g |
£133.00 | 2022-03-01 | |
| Fluorochem | 210366-5g |
4-(2,2,2-Trifluoroacetamido)butanoic acid |
50632-83-2 | 95% | 5g |
£388.00 | 2022-03-01 | |
| Fluorochem | 210366-10g |
4-(2,2,2-Trifluoroacetamido)butanoic acid |
50632-83-2 | 95% | 10g |
£702.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PP044-200mg |
4-(2,2,2-Trifluoroacetamido)butanoic acid |
50632-83-2 | 95+% | 200mg |
148.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PP044-50mg |
4-(2,2,2-Trifluoroacetamido)butanoic acid |
50632-83-2 | 95+% | 50mg |
61.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PP044-1g |
4-(2,2,2-Trifluoroacetamido)butanoic acid |
50632-83-2 | 95+% | 1g |
589.0CNY | 2021-07-12 | |
| TRC | T239861-100mg |
4-(2,2,2-Trifluoroacetamido)butanoic Acid |
50632-83-2 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T239861-500mg |
4-(2,2,2-Trifluoroacetamido)butanoic Acid |
50632-83-2 | 500mg |
$ 70.00 | 2022-06-03 | ||
| TRC | T239861-1g |
4-(2,2,2-Trifluoroacetamido)butanoic Acid |
50632-83-2 | 1g |
$ 115.00 | 2022-06-03 | ||
| Apollo Scientific | PC905290-250mg |
4-(2,2,2-Trifluoroacetamido)butanoic acid |
50632-83-2 | 95% | 250mg |
£38.00 | 2025-02-22 |
4-(2,2,2-Trifluoroacetamido)butanoic acid Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 4-(2,2,2-Trifluoroacetamido)butanoic acid
Introduction to 4-(2,2,2-Trifluoroacetamido)butanoic acid (CAS No. 50632-83-2)
4-(2,2,2-Trifluoroacetamido)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 50632-83-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to the class of amino acids derivatives and features a unique structural motif that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a trifluoroacetamide group and a carboxylic acid moiety endows it with distinct chemical properties that are highly relevant to modern drug discovery and material science applications.
The structure of 4-(2,2,2-Trifluoroacetamido)butanoic acid consists of a four-carbon chain with an amide linkage at the fourth carbon position, replacing the hydrogen atom with a trifluoroacetamide group. This substitution introduces fluorine atoms, which are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. The carboxylic acid group at the terminal position further enhances its reactivity, making it a versatile building block for peptide mimetics, protease inhibitors, and other therapeutic agents.
In recent years, the pharmaceutical industry has increasingly focused on fluorinated compounds due to their improved pharmacokinetic profiles. The trifluoroacetamide moiety in 4-(2,2,2-Trifluoroacetamido)butanoic acid has been extensively studied for its potential to enhance drug residence time in biological systems while reducing susceptibility to enzymatic degradation. This property is particularly valuable in the development of long-acting injectables and oral formulations that require sustained therapeutic effects.
One of the most compelling applications of 4-(2,2,2-Trifluoroacetamido)butanoic acid lies in its role as a precursor for synthesizing novel antibiotics and antiviral agents. The trifluoromethyl group is known to increase the metabolic stability of molecules by resisting hydrolysis under physiological conditions. This characteristic has been leveraged in the design of next-generation antibiotics that can overcome resistance mechanisms posed by pathogenic bacteria. Additionally, its incorporation into antiviral drugs has shown promise in enhancing binding interactions with viral proteases and polymerases.
Recent advancements in computational chemistry have further highlighted the significance of 4-(2,2,2-Trifluoroacetamido)butanoic acid as a scaffold for drug design. Molecular modeling studies indicate that its structural features can be optimized to improve solubility, bioavailability, and target specificity. For instance, researchers have demonstrated that modifications at the amide bond can fine-tune interactions with biological targets such as kinases and transcription factors. These insights have paved the way for structure-activity relationship (SAR) studies aimed at developing high-affinity ligands for therapeutic intervention.
The agrochemical sector has also recognized the potential of 4-(2,2,2-Trifluoroacetamido)butanoic acid as a key intermediate in the synthesis of advanced pesticides and herbicides. The presence of fluorine atoms enhances the environmental persistence and efficacy of these compounds while minimizing off-target effects on non-target organisms. This aligns with global efforts to develop greener agrochemicals that meet increasing demand for sustainable agriculture practices.
In conclusion,4-(2,2,2-Trifluoroacetamido)butanoic acid (CAS No. 50632-83-2) represents a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop innovative therapeutics and crop protection agents. As research continues to uncover new methodologies for fluorine incorporation into biologically active molecules,this compound is poised to remain at the forefront of molecular innovation.
50632-83-2 (4-(2,2,2-Trifluoroacetamido)butanoic acid) Related Products
- 61948-19-4(Octanoic acid, 8-[(trifluoroacetyl)amino]-)
- 124051-56-5(12-(2,2,2-trifluoroacetamido)dodecanoic acid)
- 1549415-83-9(5-(Trifluoroacetamido)hexanoic acid)
- 1099105-64-2(4-(2,2,2-trifluoro-N-methylacetamido)butanoic acid)
- 407-91-0(6-(N-Trifluoroacetyl)aminocaproic Acid)
- 50632-84-3(PENTANOIC ACID, 5-[(TRIFLUOROACETYL)AMINO]-)
- 417705-81-8(4-(trifluoroacetamido)pentanoic acid)
- 61948-20-7(11-(trifluoroacetamido)undecanoic acid)
- 2135548-51-3(9-(2,2,2-Trifluoroacetamido)nonanoic acid)
- 2680828-77-5(10-(2,2,2-Trifluoroacetamido)decanoic acid)